![molecular formula C19H22N2O5S B4692904 N-(3-acetylphenyl)-2-{4-[(propylamino)sulfonyl]phenoxy}acetamide](/img/structure/B4692904.png)
N-(3-acetylphenyl)-2-{4-[(propylamino)sulfonyl]phenoxy}acetamide
Overview
Description
The compound “N-(3-acetylphenyl)-2-{4-[(propylamino)sulfonyl]phenoxy}acetamide” is a complex organic molecule. It contains several functional groups including an acetyl group, a sulfonamide group, and an acetamide group .
Chemical Reactions Analysis
The reactivity of this compound would likely be influenced by its functional groups. For example, the sulfonamide group might undergo hydrolysis under acidic or basic conditions . The acetyl group could potentially undergo nucleophilic acyl substitution reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound can be influenced by its functional groups. For example, the presence of polar functional groups like sulfonamide and acetamide would likely make the compound soluble in polar solvents .Scientific Research Applications
Medicinal Chemistry
This compound is a part of the phenoxy acetamide group, which has been studied extensively in medicinal chemistry . The aim of these studies is to design and develop new pharmaceutical compounds . The compound’s molecular structure and specific physicochemical properties allow it to interact with various biologically active substances .
Synthesis of Derivatives
Phenoxy acetamide and its derivatives, including “N-(3-acetylphenyl)-2-{4-[(propylamino)sulfonyl]phenoxy}acetamide”, can be synthesized and characterized for their potential therapeutic applications . These derivatives can be used to study the utilization of drugs and their biological effects .
Cytotoxic Activity
Some derivatives of phenoxy acetamide have shown promising cytotoxic activity against certain cancer cell lines . For instance, they have been tested against breast cancer (MCF-7) and liver cancer (HepG2) cell lines . The derivatives were found to be more effective against HepG2 cells .
Apoptotic Inducer
These compounds can act as potent apoptotic inducers . They can enhance total apoptotic cell death and induce the arrest of the cell cycle phases . This makes them potential candidates for cancer treatment .
PARP-1 Inhibition
The compound has been found to dock inside the binding site of PARP-1 protein with stable binding energies and interactive binding modes . This suggests that it could be used as a selective anti-cancer derivative for the treatment of liver cancer .
Synthesis of Zaleplon
“N-(3-acetylphenyl)-2-{4-[(propylamino)sulfonyl]phenoxy}acetamide” could potentially be used in the synthesis of Zaleplon , a medication used for the treatment of insomnia .
properties
IUPAC Name |
N-(3-acetylphenyl)-2-[4-(propylsulfamoyl)phenoxy]acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N2O5S/c1-3-11-20-27(24,25)18-9-7-17(8-10-18)26-13-19(23)21-16-6-4-5-15(12-16)14(2)22/h4-10,12,20H,3,11,13H2,1-2H3,(H,21,23) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VZPOYSJPHRSLRP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCNS(=O)(=O)C1=CC=C(C=C1)OCC(=O)NC2=CC=CC(=C2)C(=O)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N2O5S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
390.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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